Cas no 1159825-48-5 (1-(4-methyl-1,2,5-oxadiazol-3-yl)methanamine hydrochloride)

• Product Name: 1-(4-methyl-1,2,5-oxadiazol-3-yl)methanamine hydrochloride
• CAS No: 1159825-48-5
• MF: C₄H₈ClN₃O
• MW: 149.578819274902
• MDL: MFCD06739028
• CID: 1023605
• PubChem ID: 50998980
• Update Time: 2025-06-11

1-(4-methyl-1,2,5-oxadiazol-3-yl)methanamine hydrochloride Chemical and Physical Properties

Names and Identifiers

• (4-Methyl-1,2,5-oxadiazol-3-yl)methanamine hydrochloride
• (4-Methyl-1,2,5-oxadiazol-3-yl)methamine hydrochloride
• 1-(4-Methyl-1,2,5-oxadiazol-3-yl)methanamine hydrochloride (1:1)
• 3-Aminomethyl-4-methyl-furazan HCl
• C-(4-METHYL-FURAZAN-3-YL)-METHYLAMINE HYDROCHLORIDE
• 3-Aminomethyl-4-methyl-furazan hydrochloride
• 1-(4-METHYL-1,2,5-OXADIAZOL-3-YL)METHANAMINE HYDROCHLORIDE
• 2596AA
• AB28419
• 4-METHYL-FURAZAN-3-YLMETHYLAMINE HCL
• (4-Methylfurazan-3-yl)methylamine hydrochloride
• Z1269638429
• 1,2,5-Oxadiazole-3-methanamine, 4-methyl-, hydrochloride (1:1
• (4-Methyl-1,2,5-oxadiazol-3-yl)methanaminehydrochloride
• (4-methyl-1,2,5-oxadiazol-3-yl)methanamine;hydrochloride
• AS-30175
• EN300-79931
• A893704
• CS-0040298
• SCHEMBL855146
• 1,2,5-Oxadiazole-3-methanamine, 4-methyl-, hydrochloride (1:1)
• MFCD06739028
• (4-Methyl-1,2,5-oxadizol-3-yl)MethanaMine hydrochloride
• AKOS016005163
• 1159825-48-5
• F2381-0356
• (4-METHYL-1,2,5-OXADIAZOL-3-YL)METHANAMINE HCL
• SB30928
• DB-327828
• 1-(4-methyl-1,2,5-oxadiazol-3-yl)methanamine hydrochloride

• MDL： MFCD06739028
• Inchi： 1S/C4H7N3O.ClH/c1-3-4(2-5)7-8-6-3;/h2,5H2,1H3;1H
• InChI Key： BUALBYKULRRUTR-UHFFFAOYSA-N
• SMILES： Cl.O1N=C(C)C(CN)=N1

Computed Properties

• Exact Mass: 149.0355896g/mol
• Monoisotopic Mass: 149.0355896g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 77.7
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 64.9

1-(4-methyl-1,2,5-oxadiazol-3-yl)methanamine hydrochloride Security Information

• Storage Condition：Sealed in dry,Room Temperature

Additional information on 1-(4-methyl-1,2,5-oxadiazol-3-yl)methanamine hydrochloride

Introduction to 1-(4-methyl-1,2,5-oxadiazol-3-yl)methanamine hydrochloride (CAS No. 1159825-48-5)

1-(4-methyl-1,2,5-oxadiazol-3-yl)methanamine hydrochloride, identified by its CAS number 1159825-48-5, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the class of oxadiazole derivatives, which have garnered considerable attention due to their diverse biological activities and potential therapeutic applications. The structural framework of this molecule incorporates a 4-methyl-1,2,5-oxadiazole core, which is known for its stability and reactivity, making it a valuable scaffold for drug discovery and development.

The hydrochloride salt form of this compound enhances its solubility in aqueous solutions, facilitating its use in various biochemical assays and in vitro studies. This property is particularly advantageous for pharmaceutical research, where solubility plays a critical role in drug formulation and bioavailability. The methyl group at the 4-position of the oxadiazole ring contributes to the molecule's electronic properties, influencing its interactions with biological targets such as enzymes and receptors.

In recent years, oxadiazole derivatives have been extensively studied for their pharmacological properties. These compounds exhibit a wide range of biological activities, including antimicrobial, anti-inflammatory, antiviral, and anticancer effects. The 4-methyl-1,2,5-oxadiazol-3-yl moiety in 1-(4-methyl-1,2,5-oxadiazol-3-yl)methanamine hydrochloride is particularly noteworthy, as it has been shown to modulate various signaling pathways involved in disease progression.

One of the most compelling aspects of this compound is its potential as an inhibitor of kinases and other enzymes implicated in cancer metabolism. Recent studies have demonstrated that oxadiazole derivatives can disrupt metabolic pathways such as glycolysis and fatty acid oxidation, which are often dysregulated in tumor cells. The methanamine functional group at the 1-position provides a site for further derivatization, allowing researchers to fine-tune the pharmacokinetic and pharmacodynamic properties of the molecule.

Moreover, the hydrochloride form ensures that the compound remains stable under physiological conditions, which is essential for its efficacy in biological systems. This stability allows for prolonged half-life and improved bioavailability upon administration. The combination of these factors makes 1-(4-methyl-1,2,5-oxadiazol-3-yl)methanamine hydrochloride a promising candidate for further investigation in preclinical and clinical trials.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies have been employed to optimize the process, including catalytic hydrogenation and palladium-catalyzed cross-coupling reactions. These techniques enhance the efficiency of the synthesis while minimizing side products.

Recent advancements in computational chemistry have also played a pivotal role in understanding the structure-activity relationships (SAR) of oxadiazole derivatives like 1-(4-methyl-1,2,5-oxadiazol-3-yl)methanamine hydrochloride. Molecular docking studies have been used to predict binding affinities with various biological targets, providing insights into potential mechanisms of action. These computational approaches complement experimental data obtained from high-throughput screening assays.

In clinical research settings, 1-(4-methyl-1,2,5-oxadiazol-3-yl)methanamine hydrochloride has been evaluated for its efficacy against several types of cancer. Preliminary results suggest that it can induce apoptosis in tumor cells by inhibiting key enzymes involved in cell proliferation. Additionally, it has shown promise in reducing inflammation and oxidative stress, which are common features in chronic diseases.

The pharmacokinetic profile of this compound has been carefully studied to determine optimal dosing regimens and routes of administration. Pharmacokinetic modeling has revealed that oral administration results in sustained release and prolonged exposure to active metabolites, enhancing therapeutic efficacy while minimizing adverse effects.

The safety profile of 1-(4-methyl-1,2,5-oxadiazol-3-ylmethanamine hydrochloride) has been assessed through toxicological studies conducted on animal models. These studies indicate that the compound exhibits low toxicity at therapeutic doses, with minimal organ-specific adverse effects observed even at higher doses used during preclinical testing.

The development of novel drug candidates requires not only potent biological activity but also favorable pharmacokinetic properties. The combination of these attributes makes 1-(4-methyl-l,l,lOxodiazol-l)-ylmethylene amine hydrochloride (CAS No: 11598254855) an attractive candidate for further clinical development. Future research will focus on optimizing synthetic routes, exploring new derivatives, and conducting larger-scale clinical trials to validate its therapeutic potential.